![molecular formula C11H16N2O4S B2573343 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(1,3-thiazol-5-yl)propanoic acid CAS No. 1379860-51-1](/img/structure/B2573343.png)
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(1,3-thiazol-5-yl)propanoic acid
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Description
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(1,3-thiazol-5-yl)propanoic acid, also known as MTAPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MTAPA is a thiazole-containing amino acid derivative that has been shown to exhibit a range of biochemical and physiological effects that make it a promising candidate for use in various research fields.
Scientific Research Applications
- Application : It is primarily used as an antidepressant and anxiolytic agent. By inhibiting MAO-A, Moclobemide increases the availability of these neurotransmitters, potentially alleviating symptoms of depression and anxiety .
- Application : Research suggests that it may protect neurons from oxidative stress and mitochondrial dysfunction. Studies explore its potential in conditions like Parkinson’s disease and Alzheimer’s disease .
- Application : Some studies investigate its impact on memory enhancement and cognitive performance. It may modulate synaptic plasticity and improve learning and memory .
- Application : Moclobemide’s modulation of neurotransmitters may play a role in pain perception. Researchers explore its potential as an adjunct therapy for neuropathic pain .
- Application : Some studies investigate its effects on gastrointestinal motility and visceral pain. It may have applications in functional gastrointestinal disorders .
- Application : Researchers utilize Moclobemide as a reactant for modifying polymer scaffolds in drug delivery systems. Its use in PAMAM dendritic polymers for drug delivery is an active area of investigation .
Monoamine Oxidase A (MAO-A) Inhibition
Neuroprotection and Neurodegenerative Disorders
Cognitive Enhancement and Memory
Pain Management and Neuropathic Pain
Gastrointestinal Disorders
Drug Delivery and Polymer Modification
properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(1,3-thiazol-5-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O4S/c1-11(2,3)17-10(16)13-8(9(14)15)4-7-5-12-6-18-7/h5-6,8H,4H2,1-3H3,(H,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WENRBRIVFCOOMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CN=CS1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(1,3-thiazol-5-yl)propanoic acid |
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